Cas no 3151-45-9 (Butanoic acid,4-(dodecylamino)-4-oxo-)

• Product Name: Butanoic acid,4-(dodecylamino)-4-oxo-
• CAS No: 3151-45-9
• MF: C₁₆H₃₁NO₃
• MW: 285.422245264053
• CID: 315547
• PubChem ID: 316047
• Update Time: 2025-04-19

Butanoic acid,4-(dodecylamino)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-(dodecylamino)-4-oxo-
• 4-(dodecylamino)-4-oxobutanoic acid
• AC1L7T12
• N-Dodecylsuccinaminsaeure
• NSC243496
• DTXSID90311450
• SCHEMBL1001785
• AKOS003881016
• 3151-45-9
• NSC-243496

• Inchi： 1S/C16H31NO3/c1-2-3-4-5-6-7-8-9-10-11-14-17-15(18)12-13-16(19)20/h2-14H2,1H3,(H,17,18)(H,19,20)
• InChI Key： OCXMYNMKUFUCKP-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)NCCCCCCCCCCCC

Computed Properties

• Exact Mass: 285.23053
• Monoisotopic Mass: 285.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 14
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 0.973
• Boiling Point: 470.7°C at 760 mmHg
• Flash Point: 238.5°C
• Refractive Index: 1.467
• PSA: 66.4
• LogP: 4.27920